N-(2-chloropyridin-4-yl)prop-2-enamide

• IUPAC Name: N-(2-chloropyridin-4-yl)prop-2-enamide
• InChI: InChI=1S/C8H7ClN2O/c1-2-8(12)11-6-3-4-10-7(9)5-6/h2-5H,1H2,(H,10,11,12)
• InChI Key: WAZONCUELRSMHN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC(=NC=C1)Cl
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol

Description

“N-(2-chloropyridin-4-yl)prop-2-enamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Versatile Synthesis Pathways

Researchers have developed various synthesis pathways leveraging compounds like N-(2-chloropyridin-4-yl)prop-2-enamide. For example, the Vilsmeier formylation of enamides has been shown to lead to 2-pyridones and 2-chloropyridines, highlighting a general approach allowing for substitution at multiple positions on the pyridine ring. Such methods are instrumental in the synthesis of quinolines and related fused pyridines, showing the compound's utility in creating complex heterocyclic structures (Hayes & Meth–Cohn, 1979).

Applications in Organic Letters

N-Propargylic beta-enaminones, which can be derived from compounds similar to N-(2-chloropyridin-4-yl)prop-2-enamide, serve as common intermediates for synthesizing polysubstituted pyrroles and pyridines. This demonstrates the compound's relevance in creating structurally diverse and potentially bioactive molecules (Cacchi, Fabrizi, & Filisti, 2008).

Material Science Applications

In material science, the study of molecular interactions of similar compounds in solutions has provided insights into solute-solvent and solvent-solvent interactions. These studies help in understanding the physical chemistry underlying material properties, which is crucial for designing novel materials with specific characteristics (Tekade, Lohakare, Bajaj, & Naik, 2015).

Enaminones as Building Blocks

Enaminones, related to N-(2-chloropyridin-4-yl)prop-2-enamide, are recognized as versatile building blocks for synthesizing substituted pyrazoles, demonstrating antitumor and antimicrobial activities. This highlights the potential of such compounds in medicinal chemistry and drug design, underscoring their importance beyond basic chemical synthesis (Riyadh, 2011).

Mechanistic Insights and Molecular Interactions

Studies on N-(2-chloropyridin-4-yl)prop-2-enamide and related compounds have also offered deep mechanistic insights into their reactions. For instance, the understanding of nucleophilic substitution reactions with pentachloropyridine provides a foundation for designing new synthetic routes for complex molecules (Poorfreidoni, Ranjbar‐Karimi, & Kia, 2015).

Safety and Hazards

The safety data sheet for a related compound, “N-[(2-Chloropyridin-4-yl)methyl]-N-methylamine”, indicates that it is considered hazardous. It can cause severe skin burns and eye damage. It is advised to not breathe its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.